Cas no 87830-69-1 (Phosphonic acid, (3-bromo-2-oxopropyl)-, dimethyl ester)
87830-69-1 structure
Product Name:Phosphonic acid, (3-bromo-2-oxopropyl)-, dimethyl ester
CAS No:87830-69-1
MF:C5H10BrO4P
MW:245.00826215744
CID:651881
PubChem ID:71412028
Update Time:2025-04-19
Phosphonic acid, (3-bromo-2-oxopropyl)-, dimethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Phosphonic acid, (3-bromo-2-oxopropyl)-, dimethyl ester
- 1-bromo-3-dimethoxyphosphorylpropan-2-one
- Dimethyl (3-bromo-2-oxopropyl)phosphonate
- DTXSID30831602
- 87830-69-1
-
- Inchi: 1S/C5H10BrO4P/c1-9-11(8,10-2)4-5(7)3-6/h3-4H2,1-2H3
- InChI Key: MTXDSELZQAXIFG-UHFFFAOYSA-N
- SMILES: BrCC(CP(=O)(OC)OC)=O
Computed Properties
- Exact Mass: 243.95001g/mol
- Monoisotopic Mass: 243.95001g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 5
- Complexity: 173
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 52.6Ų
Phosphonic acid, (3-bromo-2-oxopropyl)-, dimethyl ester Related Literature
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
87830-69-1 (Phosphonic acid, (3-bromo-2-oxopropyl)-, dimethyl ester) Related Products
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